Cas no 1216563-75-5 (1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride)
1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [1-(3,4-dimethoxybenzenesulfonyl)piperidin-4-yl]methanamine hydrochloride
- CS-0259184
- Z234898123
- {1-[(3,4-dimethoxybenzene)sulfonyl]piperidin-4-yl}methanamine hydrochloride
- AKOS026791653
- 1-[1-(3,4-dimethoxybenzenesulfonyl)piperidin-4-yl]methanamine hydrochloride
- [1-(3,4-dimethoxyphenyl)sulfonylpiperidin-4-yl]methanamine;hydrochloride
- (1-((3,4-Dimethoxyphenyl)sulfonyl)piperidin-4-yl)methanamine hydrochloride
- 1216563-75-5
- EN300-72578
- 1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride
-
- Inchi: 1S/C14H22N2O4S.ClH/c1-19-13-4-3-12(9-14(13)20-2)21(17,18)16-7-5-11(10-15)6-8-16;/h3-4,9,11H,5-8,10,15H2,1-2H3;1H
- InChI Key: PDZIDLGPAOSHJC-UHFFFAOYSA-N
- SMILES: Cl.S(C1C=CC(=C(C=1)OC)OC)(N1CCC(CN)CC1)(=O)=O
Computed Properties
- Exact Mass: 350.1067061g/mol
- Monoisotopic Mass: 350.1067061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 415
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.2Ų
1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM406115-1g |
[1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-yl]methanamine Hydrochloride |
1216563-75-5 | 95%+ | 1g |
$865 | 2022-09-04 | |
| TRC | D472943-10mg |
[1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-yl]methanamine Hydrochloride |
1216563-75-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D472943-50mg |
[1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-yl]methanamine Hydrochloride |
1216563-75-5 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D472943-100mg |
[1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-yl]methanamine Hydrochloride |
1216563-75-5 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Enamine | EN300-72578-0.05g |
1-[1-(3,4-dimethoxybenzenesulfonyl)piperidin-4-yl]methanamine hydrochloride |
1216563-75-5 | 95% | 0.05g |
$188.0 | 2023-02-12 | |
| Enamine | EN300-72578-0.1g |
1-[1-(3,4-dimethoxybenzenesulfonyl)piperidin-4-yl]methanamine hydrochloride |
1216563-75-5 | 95% | 0.1g |
$282.0 | 2023-02-12 | |
| Enamine | EN300-72578-0.25g |
1-[1-(3,4-dimethoxybenzenesulfonyl)piperidin-4-yl]methanamine hydrochloride |
1216563-75-5 | 95% | 0.25g |
$403.0 | 2023-02-12 | |
| Enamine | EN300-72578-0.5g |
1-[1-(3,4-dimethoxybenzenesulfonyl)piperidin-4-yl]methanamine hydrochloride |
1216563-75-5 | 95% | 0.5g |
$635.0 | 2023-02-12 | |
| Enamine | EN300-72578-1.0g |
1-[1-(3,4-dimethoxybenzenesulfonyl)piperidin-4-yl]methanamine hydrochloride |
1216563-75-5 | 95% | 1.0g |
$813.0 | 2023-02-12 | |
| Enamine | EN300-72578-2.5g |
1-[1-(3,4-dimethoxybenzenesulfonyl)piperidin-4-yl]methanamine hydrochloride |
1216563-75-5 | 95% | 2.5g |
$1594.0 | 2023-02-12 |
1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride
1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride: A Comprehensive Overview
The compound 1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride (CAS No. 1216563-75-5) is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which combines a piperidine ring system with a sulfonyl group and hydroxylamine functionality. The presence of the hydrochloride counterion further enhances its stability and solubility properties, making it a valuable intermediate in drug development.
Recent advancements in medicinal chemistry have highlighted the importance of sulfonyl transfer reactions in the synthesis of bioactive molecules. The piperidine ring in this compound serves as a versatile scaffold, enabling the attachment of various functional groups to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The 3,4-dimethoxybenzenesulfonyl group, in particular, has been shown to exhibit strong electron-withdrawing effects, which can significantly influence the reactivity and selectivity of the molecule in biological systems.
One of the most notable applications of 1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride lies in its role as an intermediate in the synthesis of peptide-based drugs. The hydroxylamine functionality allows for the formation of stable amide bonds with carboxylic acids, facilitating the construction of complex peptide structures. Moreover, the sulfonyl group can act as a leaving group in substitution reactions, enabling the incorporation of diverse substituents to tailor the molecule's activity.
Recent studies have also explored the potential of this compound in enzyme inhibition assays. The piperidine ring has been demonstrated to exhibit moderate inhibitory activity against certain proteases, suggesting its potential as a lead compound for developing anti-inflammatory or antiviral agents. Furthermore, computational modeling techniques have been employed to predict the binding affinity of this compound to various protein targets, providing valuable insights into its mechanism of action.
In terms of synthesis, 1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride is typically prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent amine alkylation. The reaction conditions are carefully optimized to ensure high yields and purity levels. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.
The physicochemical properties of this compound have also been extensively characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided critical information about its molecular structure and stability under various conditions. For instance, thermogravimetric analysis has revealed that the compound exhibits good thermal stability up to 200°C, making it suitable for high-temperature synthetic procedures.
From an environmental standpoint, 1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride has been shown to exhibit low toxicity towards aquatic organisms under standard testing conditions. This suggests that it may pose minimal risks to ecosystems when used responsibly in industrial applications. However, further studies are required to fully assess its long-term environmental impact and degradation pathways.
In conclusion, 1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride (CAS No. 1216563-75-5) represents a promising chemical entity with diverse applications in drug discovery and organic synthesis. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and synthetic potential, this compound is poised to play a significant role in advancing modern medicinal chemistry.
1216563-75-5 (1-(3,4-Dimethoxybenzenesulfonyl)piperidin-4-ylmethanamine Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)